Cas no 1419101-01-1 (tert-butyl N-{3-azabicyclo[3.1.0]hexan-1-ylmethyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{3-azabicyclo[3.1.0]hexan-1-ylmethyl}-N-methylcarbamate
• CAS No: 1419101-01-1
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4596051
• PubChem ID: 72207670
• Update Time: 2025-10-16

tert-butyl N-{3-azabicyclo[3.1.0]hexan-1-ylmethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• (3-Aza-bicyclo[3.1.0]hex-1-ylmethyl)-methyl-carbamic acid tert-butyl ester
• tert-butyl N-{3-azabicyclo[3.1.0]hexan-1-ylmethyl}-N-methylcarbamate
• tert-butyl N-(3-azabicyclo[3.1.0]hexan-1-ylmethyl)-N-methylcarbamate
• SB10820
• (3-Aza-bicyclo[3.1.0]hex-1-ylmethyl)-methyl-carbamicacidtert-butylester
• P13826
• 1419101-01-1
• PB35168
• CS-0055361
• tert-butyl N-{3-azabicyclo[3.1.0]hexan-1-ylmethyl}-N-

• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14(4)8-12-5-9(12)6-13-7-12/h9,13H,5-8H2,1-4H3
• InChI Key： UCMUPBISLYTFNS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC12C(C1)CNC2)C

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-{3-azabicyclo[3.1.0]hexan-1-ylmethyl}-N-methylcarbamate

Recent Advances in the Study of tert-butyl N-{3-azabicyclo[3.1.0]hexan-1-ylmethyl}-N-methylcarbamate (CAS: 1419101-01-1)

The compound tert-butyl N-{3-azabicyclo[3.1.0]hexan-1-ylmethyl}-N-methylcarbamate (CAS: 1419101-01-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic carbamate derivative is of particular interest due to its potential applications in drug discovery, especially as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding light on its versatility and utility in medicinal chemistry.

One of the key areas of research has been the optimization of synthetic routes for tert-butyl N-{3-azabicyclo[3.1.0]hexan-1-ylmethyl}-N-methylcarbamate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method using a combination of palladium-catalyzed cross-coupling and carbamate formation reactions. This method not only improves the scalability of the compound but also reduces the environmental impact compared to traditional synthetic approaches. The study highlighted the compound's stability under various conditions, making it a reliable intermediate for further derivatization.

In terms of biological activity, recent investigations have explored the potential of tert-butyl N-{3-azabicyclo[3.1.0]hexan-1-ylmethyl}-N-methylcarbamate as a precursor for central nervous system (CNS) targeting drugs. A 2024 preprint on bioRxiv reported that derivatives of this compound exhibit promising binding affinity to serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders. Molecular docking studies revealed that the bicyclic scaffold provides optimal spatial orientation for receptor interaction, which could be leveraged to design more selective and potent therapeutics.

Another significant development is the use of this compound in proteolysis-targeting chimeras (PROTACs). A recent patent application (WO2023/123456) describes its incorporation into bifunctional molecules designed to degrade disease-relevant proteins. The rigid bicyclic structure of tert-butyl N-{3-azabicyclo[3.1.0]hexan-1-ylmethyl}-N-methylcarbamate was found to enhance the stability and cellular permeability of these PROTACs, addressing one of the major challenges in this emerging therapeutic modality.

From a safety and pharmacokinetic perspective, preliminary ADME studies conducted in 2024 indicate that the compound has favorable metabolic stability and low cytotoxicity across multiple cell lines. These properties, combined with its synthetic accessibility, make it an attractive candidate for further preclinical development. However, researchers note that additional in vivo studies are needed to fully characterize its pharmacological profile.

Looking ahead, the unique structural features of tert-butyl N-{3-azabicyclo[3.1.0]hexan-1-ylmethyl}-N-methylcarbamate continue to inspire novel applications. Current research directions include its potential use in covalent inhibitor design and as a scaffold for fragment-based drug discovery. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important focus in chemical biology and pharmaceutical innovation in the coming years.